4-(2,2,2-Trifluoroethoxy)-3-(trifluoromethyl)aniline

• IUPAC Name: 4-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C9H7F6NO/c10-8(11,12)4-17-7-2-1-5(16)3-6(7)9(13,14)15/h1-3H,4,16H2
• InChI Key: WPHQRFJBWOVJIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)C(F)(F)F)OCC(F)(F)F
• Molecular Formula: C9H7F6NO
• Molecular Weight: 259.15 g/mol

Description

4-(2,2,2-Trifluoroethoxy)-3-(trifluoromethyl)aniline, commonly known as TFMTA, is a chemical compound used in various scientific research applications. It is a white crystalline solid that is soluble in organic solvents such as ethanol and acetone. This compound is widely used in the field of medicinal chemistry and drug discovery due to its unique properties.

Scientific Research Applications

Vibrational Analysis and Material Science

4-(2,2,2-Trifluoroethoxy)-3-(trifluoromethyl)aniline and its derivatives are of interest in material science, particularly for their vibrational properties. The study of similar molecules, such as 4-chloro-3-(trifluoromethyl)aniline, 4-bromo-3-(trifluoromethyl)aniline, and 4-fluoro-3-(trifluoromethyl)aniline, through Fourier Transform-Infrared and Fourier Transform-Raman techniques, provides insights into the structural and vibrational characteristics influenced by electron-donating and withdrawing effects. These properties are crucial for applications in Non-Linear Optical (NLO) materials and potentially in the development of new materials with unique vibrational properties (Revathi et al., 2017).

Liquid Crystals

Derivatives of 4-(2,2,2-Trifluoroethoxy)-3-(trifluoromethyl)aniline have been synthesized to study their properties as liquid crystals. These derivatives exhibit stable smectic phases, which are important for the development of liquid crystal displays and other optical applications. The research on liquid crystalline properties, such as phase transitions, textures, and molecular dipole moments, highlights the potential of these compounds in advanced material science and technology (Miyajima et al., 1995).

Organic Synthesis

In organic synthesis, 4-(2,2,2-Trifluoroethoxy)-3-(trifluoromethyl)aniline-related compounds are used as intermediates and building blocks. They have been utilized in the synthesis of heterocyclic compounds, indicating their utility in creating complex organic molecules. This role is critical in pharmaceutical and agrochemical research, where such intermediates are pivotal in the synthesis of active compounds (Kubota et al., 1983).

Synthesis of Novel Pharmaceuticals and Materials

Research has also focused on the synthesis of ortho-trifluoromethoxylated aniline derivatives using 4-(2,2,2-Trifluoroethoxy)-3-(trifluoromethyl)aniline and its related compounds. These derivatives could serve as useful synthetic building blocks for discovering and developing new pharmaceuticals, agrochemicals, and functional materials, demonstrating the compound's versatility in various branches of chemical research (Feng & Ngai, 2016).

Structural Studies

Structural studies of complexes involving 4-(2,2,2-Trifluoroethoxy)-3-(trifluoromethyl)aniline derivatives have been conducted to understand their molecular conformation. For example, studies on η6-(4-(trifluoromethoxy)aniline)tricarbonylchromium provided insights into the orientation of the trifluoromethoxy group relative to the arene ring and the conformations in the solid state and solution. These findings are significant in the field of organometallic chemistry (Rose-munch et al., 1994).